Cas no 130657-51-1 (rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine)

• Product name: rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine
• CAS No: 130657-51-1
• MF: C₇H₁₄N₂
• MW: 126.19900
• CID: 102544
• PubChem ID: 15015145

rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-5-amine,octahydro-, (3aa,5b,6aa)- (9CI)
• OCTAHYDROCYCLOPENTAL C PYRROL-5-AMINE
• octahydrocyclopenta[c]pyrrol-5-amine
• OCTAHYDROCYCLOPENTAL [C] PYRROL-5-AMINE
• CYCLOPENTA[C]PYRROL-5-AMINE, OCTAHYDRO-, (3AA,5BETA,6AA)-
• rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine
• REL-(3AR,5R,6AS)-OCTAHYDROCYCLOPENTA[C]PYRROL-5-AMINE
• SCHEMBL9873278
• 130657-51-1
• Rel-(3aR,6aS)-octahydrocyclopenta[c]pyrrol-5-amine
• (3Aa,5b,6aa)-octahydro-cyclopenta[c]pyrrol-5-amine
• SCHEMBL11957183
• (3aR,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine
• (3aR,6aS)-octahydrocyclopenta[c]pyrrol-5-amine
• AT30757
• AKOS006361369
• SCHEMBL12350247
• 2055055-00-8

• Inchi： InChI=1S/C7H14N2/c8-7-1-5-3-9-4-6(5)2-7/h5-7,9H,1-4,8H2
• InChI Key： ZTUKAUIYRJDBME-UHFFFAOYSA-N
• SMILES： NC1CC2CNCC2C1

Computed Properties

• Exact Mass: 126.11600
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų
• XLogP3: -0.3

Experimental Properties

• Density: 0.997
• Boiling Point: 205.4°C at 760 mmHg
• Flash Point: 87.7°C
• Refractive Index: 1.5
• PSA: 38.05000
• LogP: 0.97220